Cas no 66866-39-5 (5-Hydroxyindole-3-acetic Acid (Dicyclohexylammonium) Salt)

• Product Name: 5-Hydroxyindole-3-acetic Acid (Dicyclohexylammonium) Salt
• CAS No: 66866-39-5
• MF: C₂₂H₃₂N₂O₃
• MW: 372.501086235046
• CID: 964803
• Update Time: 2025-06-07

5-Hydroxyindole-3-acetic Acid (Dicyclohexylammonium) Salt Chemical and Physical Properties

Names and Identifiers

• 5-hydroxyindole-3-acetic acid dicyclohexylammonium salt
• 5-Hydroxy-3-indoleacetic acid dicyclohexylaMMoniuM salt
• 5-HYDROXYINDOLE-3-ACETIC ACID
• 5-HIAA
• 5-HIAA DICYCLOHEXYLAMMONIUM SALT
• 5-Hydroxy-3-indoleacetic acid dicyclohexylamine salt
• 5-HYDROXY-3-INDOLEACETIC ACID DICYCLOHEXYLAMMONIUM
• 5-HYDROXYINDOLE-3-ACETIC ACID*DICYCLOHEX YLAMMONIUM
• 5-hydroxyindole-3-acetic acid*dicyclohexylammoniu
• 5-Hydroxyindole-3-acetic Acid (Dicyclohexylammonium) Salt

• Inchi： 1S/C12H23N.C10H9NO3/c1-3-7-11(8-4-1)13-12-9-5-2-6-10-12;12-7-1-2-9-8(4-7)6(5-11-9)3-10(13)14/h11-13H,1-10H2;1-2,4-5,11-12H,3H2,(H,13,14)
• InChI Key： NIDSGTAJKGNSEN-UHFFFAOYSA-N
• SMILES： OC1C=CC2=C(C=1)C(CC(=O)O)=CN2.N(C1CCCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 372.24100

Experimental Properties

• PSA: 85.35000
• LogP: 5.13290

5-Hydroxyindole-3-acetic Acid (Dicyclohexylammonium) Salt Security Information

• WGK Germany：3
• Safety Instruction： 22-24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indole-3-acetic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives Indole-3-acetic acid derivatives

Additional information on 5-Hydroxyindole-3-acetic Acid (Dicyclohexylammonium) Salt

5-Hydroxyindole-3-acetic Acid (Dicyclohexylammonium) Salt: A Comprehensive Overview

5-Hydroxyindole-3-acetic Acid (Dicyclohexylammonium) Salt (CAS No. 66866-39-5) is a significant compound in the field of biochemistry and pharmacology. This compound, often referred to as 5-HIAA (Dicyclohexylammonium) Salt, is a derivative of indole-3-acetic acid, which is a key metabolite in the serotonin pathway. The compound's unique structure and properties make it a valuable tool in various research and therapeutic applications.

The chemical structure of 5-HIAA (Dicyclohexylammonium) Salt consists of a 5-hydroxyindole-3-acetic acid moiety, which is conjugated with dicyclohexylammonium. This conjugation enhances the compound's stability and solubility, making it suitable for a wide range of experimental conditions. The molecular formula of the compound is C₁₇H₂₄N₂O₃, and its molecular weight is approximately 304.38 g/mol.

In recent years, 5-HIAA (Dicyclohexylammonium) Salt has gained significant attention due to its role in the serotonin pathway. Serotonin, a neurotransmitter, plays a crucial role in various physiological processes, including mood regulation, sleep, and appetite. The metabolism of serotonin involves the conversion of serotonin to 5-hydroxyindole-3-acetic acid (5-HIAA), which is then excreted from the body. The measurement of 5-HIAA levels in biological fluids has become an important biomarker for various neurological and psychiatric disorders.

One of the key applications of 5-HIAA (Dicyclohexylammonium) Salt is in the diagnosis and monitoring of carcinoid syndrome. Carcinoid tumors are neuroendocrine tumors that can secrete excessive amounts of serotonin, leading to symptoms such as flushing, diarrhea, and heart valve damage. Elevated levels of 5-HIAA in urine are a hallmark of carcinoid syndrome and are used to confirm the diagnosis and monitor treatment efficacy.

Beyond its diagnostic utility, 5-HIAA (Dicyclohexylammonium) Salt has also been explored for its potential therapeutic applications. Recent studies have investigated the role of 5-HIAA in modulating neuroinflammation and oxidative stress, which are key factors in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preliminary findings suggest that 5-HIAA may have neuroprotective properties by reducing inflammation and oxidative damage in neuronal cells.

In addition to its biological significance, 5-HIAA (Dicyclohexylammonium) Salt is also used as a reference standard in analytical chemistry. Its high purity and stability make it an ideal choice for calibrating analytical instruments and validating analytical methods. This ensures accurate and reliable quantification of 5-HIAA in various biological samples, which is essential for both research and clinical applications.

The synthesis of 5-HIAA (Dicyclohexylammonium) Salt involves several steps, including the oxidation of tryptophan to form 5-hydroxytryptophan, followed by decarboxylation to produce serotonin. Serotonin is then oxidized to form 5-hydroxyindole-3-acetic acid, which is finally conjugated with dicyclohexylamine to yield the final product. The process requires precise control over reaction conditions to ensure high yield and purity.

The safety profile of 5-HIAA (Dicyclohexylammonium) Salt has been extensively studied. While it is generally considered safe for use in laboratory settings, appropriate handling precautions should be taken to avoid exposure to skin or inhalation. The compound should be stored in a cool, dry place away from direct sunlight and incompatible materials.

In conclusion, 5-Hydroxyindole-3-acetic Acid (Dicyclohexylammonium) Salt (CAS No. 66866-39-5) is a multifaceted compound with significant implications in biochemistry, pharmacology, and clinical diagnostics. Its unique properties make it an invaluable tool for researchers and clinicians alike. As ongoing research continues to uncover new insights into its mechanisms and applications, the importance of this compound in advancing our understanding of neurological disorders and developing novel therapeutic strategies will only continue to grow.